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Compound of Interest

Compound Name: Autac1

Cat. No.: B12418110 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential procedural guidance for the proper disposal of Autac1, an

autophagy-targeting chimera (AUTAC). Given the absence of a specific Safety Data Sheet

(SDS) for Autac1, a conservative approach is mandated, treating the compound as potentially

hazardous. The following procedures are based on information for structurally related

compounds and general laboratory chemical waste guidelines.

Summary of Key Chemical Data
For quick reference, the table below summarizes the known quantitative data for Autac1.
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Property Value Source(s)

Chemical Name Autac1 [1][2][3]

CAS Number 2241669-09-8 [3][4]

Molecular Formula C44H63FN8O11S

Molecular Weight 931.08 g/mol

Solubility Soluble in DMSO (100 mg/mL)

Storage (Solid) -20°C

Storage (in Solution)
-80°C for up to 6 months;

-20°C for up to 1 month.

Experimental Protocols: Safe Disposal Workflow
Adherence to the following step-by-step disposal protocol is critical for ensuring personnel

safety and environmental compliance.

Personal Protective Equipment (PPE)
Before handling Autac1 waste, all personnel must be equipped with the following standard

laboratory PPE:

Safety Goggles: To protect against splashes.

Chemical-Resistant Gloves: Nitrile or other appropriate gloves to prevent skin contact.

Laboratory Coat: To protect clothing and skin.

Waste Segregation and Collection
Proper segregation of Autac1 waste is the first step in responsible disposal.

Solid Waste:

Collect unused or expired Autac1 powder in a clearly labeled, sealed container

designated for chemical waste.
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Contaminated materials such as pipette tips, tubes, and gloves should be considered

chemical waste and collected in a dedicated, sealed container.

Liquid Waste:

Solutions containing Autac1 should be collected in a separate, labeled, and sealed waste

container.

Do not mix Autac1 solutions with other incompatible waste streams.

Aqueous solutions should not be disposed of down the drain.

Labeling of Waste Containers
All waste containers must be clearly and accurately labeled. The label should include:

The words "Hazardous Waste"

The chemical name: "Autac1 Waste"

The primary hazards (based on a conservative assessment): "Potential Irritant," "Harmful if

Swallowed"

The date the waste was first added to the container.

Spill Management
In the event of a spill, immediate and appropriate action is required.

For Liquid Spills: Absorb the material with a non-combustible absorbent material (e.g.,

vermiculite, sand).

For Solid Spills: Carefully sweep or scoop the material to avoid dust generation.

Collect all spill cleanup materials into a designated, sealed container for hazardous waste.

Decontaminate the spill area with a suitable solvent (e.g., ethanol) and then wash the area

thoroughly.
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Final Disposal
All waste containing Autac1 must be disposed of through your institution's designated

hazardous waste management program.

Do not dispose of Autac1 waste in the general trash or down the sanitary sewer.

Logical Workflow for Autac1 Disposal
The following diagram illustrates the decision-making process for the safe disposal of Autac1
and related materials.

Waste Generation Collection & Segregation
Final Disposal

Generate Autac1 Waste Solid or Liquid?

Solid Waste (Powder, Contaminated Labware)
Solid

Liquid Waste (Solutions)

Liquid

Collect in Labeled, Sealed Container for Solid Chemical Waste

Collect in Labeled, Sealed Container for Liquid Chemical Waste

Spill Occurred?

Follow Spill Management Protocol

Yes
Arrange for Professional Hazardous Waste Disposal

No

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Autac1 waste.

By adhering to these procedures, researchers can mitigate potential risks, ensuring a safe

laboratory environment and responsible environmental stewardship. Always consult your

institution's specific safety and waste disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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